3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile
Overview
Description
3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile (EETC) is a heterocyclic compound belonging to the thiazole family of compounds. It is a colorless, odorless, and crystalline solid with a melting point of 122°C and a boiling point of 204°C. EETC is soluble in water, ethanol, and other organic solvents. This compound has been used in various scientific research applications, such as drug design, biochemistry, and pharmacology.
Scientific Research Applications
3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile has been used in various scientific research applications, such as drug design, biochemistry, and pharmacology. It has been used as a substrate for the synthesis of various drug molecules, as well as for the study of enzyme-catalyzed reactions. This compound has also been used in the study of the mechanism of action of various drugs, and in the development of new drugs.
Mechanism of Action
3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile has been found to interact with a variety of enzymes, including cytochrome P450 enzymes, adenosine triphosphate (ATP) binding cassette (ABC) transporters, and glutathione S-transferases. These enzymes are involved in the metabolism of drugs, and this compound has been found to inhibit their activity. This inhibition of enzyme activity can lead to a decrease in the rate of drug metabolism, resulting in higher concentrations of the drug in the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of cytochrome P450 enzymes, which can lead to decreased drug metabolism. It has also been found to inhibit the activity of ABC transporters, which can result in increased absorption of drugs. In addition, this compound has been found to induce oxidative stress in cells, which can lead to cell death.
Advantages and Limitations for Lab Experiments
The use of 3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available. In addition, it is a relatively stable compound, which makes it ideal for use in long-term experiments. However, there are some limitations to the use of this compound in laboratory experiments. It is not soluble in water, so it must be dissolved in a solvent such as ethanol or dimethyl sulfoxide. In addition, it has been found to be toxic to cells, so it must be used with caution.
Future Directions
The use of 3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile in scientific research has many potential future directions. It could be used in the development of new drugs, as it has been found to interact with a variety of enzymes. It could also be used to study the mechanism of action of existing drugs, as well as to study the effects of drug-drug interactions. In addition, this compound could be used in the study of oxidative stress and cell death, as it has been found to induce oxidative stress in cells. Finally, this compound could be used in the study of the metabolism of drugs, as it has been found to inhibit the activity of cytochrome P450 enzymes and ABC transporters.
Synthesis Methods
3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile can be synthesized through a three-step synthesis process. The first step involves the reaction of ethylsulfanyl chloride with ethyl acetoacetate, yielding ethylsulfanyl ethyl acetoacetate. The second step involves the reaction of ethylsulfanyl ethyl acetoacetate with carbon disulfide, yielding this compound. The third step involves the reaction of this compound with acetic anhydride, yielding this compound acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloroacetic acid", "thiourea", "ethylamine", "sodium ethoxide", "ethyl iodide", "sulfur", "sodium hydroxide", "acetic anhydride", "acetonitrile" ], "Reaction": [ "Step 1: Synthesis of 2-mercaptoacetic acid by reacting 2-chloroacetic acid with thiourea in the presence of sodium ethoxide.", "Step 2: Synthesis of 2-ethylthio-1,3-thiazole by reacting 2-mercaptoacetic acid with ethylamine and sulfur.", "Step 3: Synthesis of 3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole by reacting 2-ethylthio-1,3-thiazole with ethyl iodide and sodium hydroxide.", "Step 4: Synthesis of 3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole-4-carbonitrile by reacting 3-ethoxy-5-(ethylsulfanyl)-1,2-thiazole with acetic anhydride and acetonitrile in the presence of a catalyst." ] } | |
CAS RN |
728037-90-9 |
Molecular Formula |
C8H10N2OS2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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